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Compound of Interest

Compound Name: Samarium carbonate

Cat. No.: B1581380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the essential health and

safety considerations for handling samarium carbonate (Sm₂(CO₃)₃). Aimed at professionals

in research and development, this document synthesizes available data on its properties,

potential hazards, and recommended safety protocols to ensure a safe laboratory environment.

Understanding Samarium Carbonate: Properties
and Hazard Profile
Samarium carbonate is a white to yellowish-white, odorless powder that is insoluble in water

but will react with acids to release carbon dioxide gas.[1][2] It is also known to be hygroscopic,

readily absorbing moisture from the air, which necessitates storage in tightly sealed containers.

[1]

A critical point of consideration for handlers is the conflicting information regarding its hazard

classification under the Globally Harmonized System (GHS). Some sources classify samarium
carbonate as a skin irritant (H315), a serious eye irritant (H319), and a respiratory irritant

(H335).[3][4] Conversely, other safety data sheets (SDS) state that the substance does not

meet the criteria for GHS hazard classification.[5][6][7] Given this discrepancy, a conservative

approach is strongly recommended, treating the substance as potentially hazardous.

Table 1: Physical and Chemical Properties of Samarium Carbonate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1581380?utm_src=pdf-interest
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.researchgate.net/figure/Schematic-diagram-illustrating-the-PI3K-AKT-PTEN-mTOR-signaling-pathway-in-a-cell-A_fig1_359450759
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://ehso.emory.edu/sso/documents/ehs-461-weighing-hazardous-powders.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2020.02109/full
https://www.powderbulksolids.com/weighing-systems-scales/weighing-in-hazardous-locations
https://www.carlroth.com/medias/SDB-7120-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMzMzV8YXBwbGljYXRpb24vcGRmfGFHUXhMMmhsTUM4NU1UYzVPVGN3TXpjeE5qRTBMMU5FUWw4M01USXdYMDFVWDBWT0xuQmtaZ3xlNGNiYWZjNDRjNGI1OTUzYjgwMjY0NzFjMTM5ZjMwZjViNmJkMjRjYWNjZGZjMDc5MGY5ZjU3YjYyMDI3NmQy
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Chemical Formula Sm₂(CO₃)₃ [3]

Molecular Weight 480.73 g/mol (anhydrous) [3]

Appearance
White to yellowish-white

powder
[1][2]

Odor Odorless [8]

Solubility in Water Insoluble [1][2]

Reactivity
Reacts with strong acids and

strong oxidizing agents.
[3][5]

Hygroscopicity Hygroscopic [1]

Toxicological Data and Occupational Exposure
Limits
Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration), for samarium carbonate is not readily available in published literature.[4][7][9]

However, studies on other samarium compounds and rare earth elements in general provide

some insight into potential toxicological effects.

Rare earth elements are generally considered to have a low level of acute toxicity.[10]

However, chronic exposure to rare earth element dusts has been associated with

pneumoconiosis.[11] A study on samarium chloride in rats indicated that chronic oral ingestion

did not produce significant adverse effects on growth or blood parameters, though high doses

of rare earth elements, in general, can lead to cardiovascular collapse and respiratory paralysis

in animal studies.[12] A study on samarium oxide in zebrafish embryos demonstrated

developmental toxicity, including cardiotoxicity, mediated through the accumulation of reactive

oxygen species (ROS) and the activation of apoptotic pathways.[13]

There are no established Permissible Exposure Limits (PEL) from the Occupational Safety and

Health Administration (OSHA) or Threshold Limit Values (TLV) from the American Conference

of Governmental Industrial Hygienists (ACGIH) specifically for samarium or its compounds.[14]
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In the absence of a specific OEL, the ACGIH TLV for yttrium, another rare earth element, of 1

mg/m³ as an 8-hour time-weighted average (TWA) is often used as a guideline for other rare

earth elements.[2]

Table 2: Summary of Toxicological Information

Endpoint
Data for Samarium
Carbonate

Data for Other
Samarium
Compounds/Rare
Earth Elements

Reference(s)

Acute Oral Toxicity

(LD50)
Not available

Not available for most

insoluble forms.
[4][7][9]

Acute Inhalation

Toxicity (LC50)
Not available Not available. [4][7][9]

Skin Irritation

Conflicting data;

classified as an irritant

by some sources.

Samarium chloride

caused non-healing

ulcers on abraded

skin.

[3][5][12]

Eye Irritation

Conflicting data;

classified as an irritant

by some sources.

Transient irritation

observed with

samarium chloride.

[3][5][12]

Respiratory Irritation

Conflicting data;

classified as an irritant

by some sources.

Chronic inhalation of

rare earth dusts can

lead to

pneumoconiosis.

[3][5][11]

Carcinogenicity

Not identified as a

carcinogen by IARC,

NTP, or OSHA.

Not identified as a

carcinogen by IARC,

NTP, or OSHA.

[4][14]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is paramount to minimize exposure and ensure

safety when working with samarium carbonate powder.
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Weighing Protocol for Samarium Carbonate
Due to the risk of generating airborne dust, weighing samarium carbonate should be

performed with care, utilizing engineering controls.

Preparation
Weighing Procedure (Tare Method) Post-Weighing

Don appropriate PPE:
- Lab coat

- Safety glasses/goggles
- Nitrile gloves

Place a sealable container
on the balance outside the fume hood. Tare the balance. Move the container into

a chemical fume hood.
Add samarium carbonate powder

to the container. Seal the container. Move the sealed container
back to the balance. Record the weight. Repeat steps D-H as needed

to obtain the desired mass.
Clean the spatula and work

surface inside the fume hood.
Dispose of contaminated

wipes and weigh paper as chemical waste. Remove PPE and wash hands.

Click to download full resolution via product page

Caption: Workflow for safely weighing samarium carbonate powder.

Spill Cleanup Protocol
In the event of a spill, a prompt and appropriate response is crucial to prevent the spread of

contamination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.benchchem.com/product/b1581380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill of Samarium Carbonate Powder Occurs

Alert personnel in the area.

Don appropriate PPE:
- Nitrile gloves (double pair)

- Safety goggles
- Lab coat

- N95 respirator (if significant dust)

Gently cover the spill with
wet paper towels to prevent

dust from becoming airborne.

Carefully wipe up the dampened
powder from the outside in.

Place contaminated materials
in a sealed bag for

hazardous waste disposal.

Clean the spill area with soap and water.

Remove PPE and wash hands thoroughly.

Click to download full resolution via product page

Caption: Emergency spill cleanup procedure for samarium carbonate.
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Biological Signaling Pathways of Interest
For professionals in drug development, understanding the potential biological interactions of

samarium is crucial. While data on samarium carbonate is sparse, studies on other samarium

compounds have shed light on their effects on cellular signaling.

A study on samarium oxide nanoparticles in zebrafish indicated that toxicity was mediated

through the caspase-dependent apoptotic pathway.[13] This pathway is a fundamental

mechanism of programmed cell death.

Samarium Oxide Exposure

Increased Reactive
Oxygen Species (ROS)

Downregulation of Bcl-2
(Anti-apoptotic)

Upregulation of Caspase-3
(Executioner Caspase)

Apoptosis
(Programmed Cell Death)

inhibition

CXCR4 Pathway

PI3K/Akt/mTOR Pathway
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Nanoparticles

CXCR4 Receptor

PI3K

Downregulation

Akt mTOR Downregulation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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